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Compound of Interest

Compound Name: 1-Chloro-2-methylpropene

Cat. No.: B051992 Get Quote

Technical Support Center: 1-Chloro-2-
methylpropene
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with 1-
Chloro-2-methylpropene. Adherence to these procedures is critical to ensure a safe

laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-2-methylpropene?

A1: 1-Chloro-2-methylpropene is a highly flammable liquid and vapor.[1] It is classified as

possibly carcinogenic to humans (Group 2B) by the International Agency for Research on

Cancer (IARC).[2][3][4][5] It can cause irritation to the skin, eyes, and respiratory tract.[6]

Q2: What are the immediate first aid measures in case of exposure?

A2:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[7]
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Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[1][7] If skin irritation persists, consult a

physician.

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes.[1][7] Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person and seek immediate

medical attention.[7][8]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: Always handle 1-Chloro-2-methylpropene in a chemical fume hood.[7] The following PPE

is mandatory:

Gloves: Two pairs of nitrile gloves for short-term use. For prolonged contact, Viton®

(fluorinated rubber) gloves are recommended.[7] Always inspect gloves before use and

dispose of contaminated gloves properly.[6]

Eye Protection: Safety glasses with side shields or splash goggles are essential.[7]

Lab Coat: A flame-retardant lab coat is required.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

respirator is necessary.

Q4: How should 1-Chloro-2-methylpropene be stored?

A4: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]

[2] It should be kept in a flammable materials storage cabinet.[7] Keep the container tightly

sealed to prevent the release of vapors.[1]

Q5: What materials are incompatible with 1-Chloro-2-methylpropene?

A5: Avoid contact with strong oxidizing agents and strong bases.[1][7]
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Troubleshooting Guide
Scenario 1: A small spill (less than 50 mL) of 1-Chloro-2-methylpropene occurs inside a

chemical fume hood.

Problem: Accidental spillage during transfer or reaction setup.

Solution:

Ensure you are wearing appropriate PPE (double nitrile gloves, safety goggles, lab coat).

Turn off any ignition sources within the immediate vicinity, if it is safe to do so.[7]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbent material and place it in a sealed, properly labeled container

for hazardous waste disposal.[7]

Clean the spill area with soap and water.[7]

Scenario 2: A large spill (greater than 50 mL) occurs, or a spill occurs outside of a fume hood.

Problem: Significant release of a flammable and potentially carcinogenic substance, posing

an immediate fire and health risk.

Solution:

Immediately evacuate the immediate area.[7]

If it can be done without risk, turn off all ignition sources.

Alert your colleagues and supervisor, and activate the nearest fire alarm.

Contact your institution's emergency response team or local emergency services (e.g.,

911).[7]
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Do not attempt to clean up a large spill yourself unless you are trained and equipped to do

so.

Scenario 3: The reaction involving 1-Chloro-2-methylpropene is unexpectedly vigorous or

shows signs of a runaway reaction.

Problem: Potential for rapid temperature and pressure increase, leading to vessel failure and

release of hazardous materials.

Solution:

If it is safe to do so, remove the heat source and apply external cooling (e.g., ice bath).

Alert a colleague and be prepared for an emergency shutdown of the experiment.

If the reaction cannot be brought under control, evacuate the area and follow your

laboratory's emergency procedures.

Quantitative Data Summary
Property Value

Boiling Point 68 - 69 °C

Flash Point -7 °C

Storage Temperature
2 - 8 °C is recommended for maintaining

stability and purity.[2] Store below +30°C.[9]

Flammability Limits in Air Lower: 2.0% Upper: 8.8%

Vapor Pressure 120 mmHg @ 20 °C

Experimental Protocols
General Handling Protocol:

Before starting any experiment, ensure you have read and understood the Safety Data

Sheet (SDS) for 1-Chloro-2-methylpropene.
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Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[7]

Ground all equipment to prevent static electricity discharge, which can ignite flammable

vapors.[1]

Use the smallest quantity of the chemical necessary for the experiment.[7]

Ensure a fire extinguisher rated for flammable liquids is accessible.

Have spill cleanup materials readily available.

Clearly label all containers with the chemical name and associated hazards.[7]
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Workflow for Safe Handling and Storage of 1-Chloro-2-methylpropene

Start: Obtain 1-Chloro-2-methylpropene
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- Flame-Retardant Lab Coat
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Perform Experiment

Store Properly:
- Tightly Sealed Container

- Flammables Cabinet
- Cool, Dry, Well-Ventilated Area

After Use

Dispose of Waste Correctly

Generate Waste

Spill Occurs

End

Follow Emergency Procedures:
- Evacuate

- Alert Others
- Contact Emergency Response

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 1-Chloro-2-methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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